Cas no 944123-63-1 (1H-Pyrrolo[2,3-b]pyridine, 4-chloro-5-[5-(chloroMethyl)-1,2,4-oxadiazol-3-yl]-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine, 4-chloro-5-[5-(chloroMethyl)-1,2,4-oxadiazol-3-yl]-
• CAS No: 944123-63-1
• MF: C₁₀H₆Cl₂N₄O
• MW: 269.086839199066
• CID: 835105
• PubChem ID: 57928489
• Update Time: 2025-04-19

1H-Pyrrolo[2,3-b]pyridine, 4-chloro-5-[5-(chloroMethyl)-1,2,4-oxadiazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine, 4-chloro-5-[5-(chloroMethyl)-1,2,4-oxadiazol-3-yl]-
• 4-Chloro-5-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]-1H-pyrrolo[2,3 -b]pyridine
• 1H-Pyrrolo[2,3-b]pyridine,4-chloro-5-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]-
• 944123-63-1
• SCHEMBL12876133

• Inchi： 1S/C10H6Cl2N4O/c11-3-7-15-10(16-17-7)6-4-14-9-5(8(6)12)1-2-13-9/h1-2,4H,3H2,(H,13,14)
• InChI Key： RCKCPKSMXWSTOE-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C2C=1C=CN2)C1=NOC(CCl)=N1

Computed Properties

• Exact Mass: 267.9918662g/mol
• Monoisotopic Mass: 267.9918662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.6Ų